Cas no 2094333-43-2 (2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine
• CAS No: 2094333-43-2
• MF: C₁₂H₉ClF₃N₅O
• MW: 331.680970907211
• CID: 6424607
• PubChem ID: 122153265
• Update Time: 2025-06-11

2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-26614167
• 2094333-43-2
• 2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine
• [2-chloro-6-(trifluoromethyl)pyridin-4-yl]-(6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)methanone
• Z2379492247
• AKOS033884244

• Inchi： 1S/C12H9ClF3N5O/c13-9-4-7(3-8(18-9)12(14,15)16)11(22)20-1-2-21-6-17-19-10(21)5-20/h3-4,6H,1-2,5H2
• InChI Key： CDYHFBSFNDLGBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(F)(F)F)=N1)C(N1CC2=NN=CN2CC1)=O

Computed Properties

• Exact Mass: 331.0447721g/mol
• Monoisotopic Mass: 331.0447721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.9Ų

Additional information on 2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine

Introduction to Compound with CAS No. 2094333-43-2 and Product Name: 2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine

Compound with the CAS number 2094333-43-2 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The product name, 2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine, provides a detailed structural insight into its chemical composition. This compound belongs to a class of heterocyclic molecules that are widely studied for their potential biological activities and pharmacological properties.

The core structure of this compound features a pyridine ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 6-position. The most intriguing part of its structure is the presence of a 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl moiety attached to the 4-position of the pyridine ring. This triazolopyrazine scaffold is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. The 1,2,4-triazole moiety is particularly noteworthy for its role in designing molecules with enhanced binding affinity and selectivity. In particular, the triazolopyrazine scaffold has been extensively studied for its potential applications in treating inflammatory diseases, infectious diseases, and even certain types of cancer. The incorporation of a carbonyl group at the 7-position of the triazolopyrazine ring further enhances its reactivity and functionalization possibilities.

The presence of a chloro substituent at the 2-position of the pyridine ring is another critical feature that influences the compound's pharmacokinetic properties. Chloro-substituted pyridines are known to exhibit improved metabolic stability and better solubility in biological systems. This makes them favorable candidates for further development into therapeutic agents. Additionally, the trifluoromethyl group at the 6-position adds electronic bulk to the molecule, which can modulate its interactions with biological targets and improve its pharmacological efficacy.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The unique combination of structural features—such as the triazolopyrazine scaffold and multiple substituents—makes it an attractive candidate for further exploration. Researchers have been particularly interested in its potential applications as an inhibitor of various enzymes and receptors involved in disease pathways.

In recent years, there has been a surge in interest regarding small molecule inhibitors that target specific enzymes implicated in cancer progression. The 1,2,4-triazole moiety is known to interact effectively with enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. The carbonyl group at the 7-position of the triazolopyrazine ring provides a site for covalent bonding with these enzymes, potentially leading to more potent and selective inhibition.

Another area where this compound shows promise is in the treatment of infectious diseases. The structural features of this molecule make it capable of disrupting essential biological processes in pathogens such as bacteria and viruses. Specifically, the chloro and trifluoromethyl substituents can enhance its ability to penetrate cell membranes and reach intracellular targets. This could make it an effective candidate for developing novel antiviral and antibacterial agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazolopyrazine scaffold efficiently. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, are crucial in obtaining this molecule in a suitable form for further biological evaluation.

Once synthesized, rigorous characterization techniques are employed to confirm its structure. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to verify the molecular structure and purity of the compound. These data are essential for proceeding with biological testing and ensuring that any observed effects are indeed due to the intended molecular entity.

The biological evaluation of this compound typically involves testing its activity against various targets using in vitro assays. These assays can provide preliminary insights into its potential therapeutic applications by measuring its interaction with enzymes or receptors relevant to specific disease pathways. If promising results are obtained from these initial studies, further preclinical studies may be conducted to evaluate its safety profile and pharmacokinetic properties.

In conclusion,2-chloro-4-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carbonyl}-6-(trifluoromethyl)pyridine represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,CAS No. 2094333-43-2 may play a crucial role in advancing drug discovery efforts worldwide.